Cas no 98130-58-6 (2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile)

2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile is a heterocyclic compound featuring a pyrrole core substituted with amino, bromo, and two cyano functional groups. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the preparation of more complex heterocyclic systems. The presence of electron-withdrawing cyano groups and an electron-donating amino group enhances its utility in nucleophilic and electrophilic substitution reactions. The bromo substituent further allows for selective functionalization via cross-coupling reactions. Its high purity and stability make it a reliable building block for research and industrial-scale processes requiring precise molecular modifications.

2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile structure

98130-58-6 structure

Product Name:2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile

CAS No:98130-58-6

MF:C₆H₃BrN₄

MW:211.018819093704

MDL:MFCD01050909

CID:803316

PubChem ID:610978

Update Time:2025-06-08

2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile
- 1H-Pyrrole-3,4-dicarbonitrile, 2-amino-5-bromo-
- 1H-Pyrrole-3,4-dicarbonitrile,2-amino-5-bromo-
- DTXSID50346288
- AKOS022013269
- 2-amino-5-bromo-3,4-di-cyanopyrrole
- AT15239
- 2-Amino-5-bromo-3,4-dicyanopyrrole
- SCHEMBL2726430
- 2-Amino-5-bromo-3,4-di-cyanopyrole
- CS-0435930
- Pyrrole-3,4-dicarbonitrile, 2-amino-5-bromo-
- 2-Amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile #
- SB62643
- 2-amino-3,4-dicyano-5-bromopyrrole
- 98130-58-6
- STK673912
- DB-392587
- AG-205/12762093
- MDL： MFCD01050909
- Inchi： 1S/C6H3BrN4/c7-5-3(1-8)4(2-9)6(10)11-5/h11H,10H2
- InChI Key： YOKMIDCZQYUXOI-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C(C#N)=C(N)N1

Computed Properties

Exact Mass: 209.95411g/mol
Monoisotopic Mass: 209.95411g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 1.4
Topological Polar Surface Area: 89.4Å²

2-amino-5-bromo-1H-Pyrrole-3,4-dicarbonitrile Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92937-100MG	2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile	98130-58-6	95%	100MG	￥ 1,339.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92937-250MG	2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile	98130-58-6	95%	250MG	￥ 2,138.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92937-500MG	2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile	98130-58-6	95%	500MG	￥ 3,564.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB92937-1G	2-amino-5-bromo-1H-pyrrole-3,4-dicarbonitrile	98130-58-6	95%	1g	￥ 5,346.00	2023-04-12